Cas no 415679-47-9 (2-Pentanol,5-(diethylamino)-, (2R)-)

• Product Name: 2-Pentanol,5-(diethylamino)-, (2R)-
• CAS No: 415679-47-9
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 326523
• Update Time: 2022-09-23

2-Pentanol,5-(diethylamino)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,5-(diethylamino)-, (2R)-
• 2-Pentanol,5-(diethylamino)-,(2R)-(9CI)

• Inchi： 1S/C9H21NO/c1-4-10(5-2)8-6-7-9(3)11/h9,11H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： OAQYRNDEOJQVBN-SECBINFHSA-N
• SMILES： C[C@@H](O)CCCN(CC)CC

Computed Properties

• Exact Mass: 159.162
• Monoisotopic Mass: 159.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 81.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2